Cas no 144600-01-1 (Methyl 2-amino-3-cyclohexylpropanoatehydrochloride)

• Product Name: Methyl 2-amino-3-cyclohexylpropanoatehydrochloride
• CAS No: 144600-01-1
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 876121
• PubChem ID: 13833919
• Update Time: 2025-05-20

Methyl 2-amino-3-cyclohexylpropanoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• b-Cyclohexyl-L-alanine methyl ester hydrochloride
• BETA-CYCLOHEXYL-L-ALANINE METHYL ESTER HYDROCHLORIDE,
• H-CHA-OME HCL
• H-Cha-OMe.HCl
• L-Cha-OMe·HCl
• Methyl 2-amino-3-cyclohexylpropanoate hydrochloride
• Methyl 2-amino-3-cyclohexylpropanoatehydrochloride
• AKOS024258649
• EN300-179074
• F80004
• MFCD06656850
• 144600-01-1
• CS-0309369
• Methyl 2-amino-3-cyclohexylpropanoate HCl
• 3-cyclohexyl-1-methoxy-1-oxo-2-propanaminium chloride
• methyl 2-amino-3-cyclohexylpropanoate;hydrochloride
• SCHEMBL1067413
• (R)-Methyl 2-amino-3-cyclohexylpropanoate hydrochloride
• Cyclohexanepropanoic acid, alpha-amino-, methyl ester, hydrochloride (1:1)

• MDL： MFCD06656850
• Inchi： 1S/C10H19NO2.ClH/c1-13-10(12)9(11)7-8-5-3-2-4-6-8;/h8-9H,2-7,11H2,1H3;1H
• InChI Key： YLESODBCBYZUCT-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(CC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-3-cyclohexylpropanoatehydrochloride

Recent Advances in the Study of Methyl 2-amino-3-cyclohexylpropanoate Hydrochloride (CAS: 144600-01-1)

Methyl 2-amino-3-cyclohexylpropanoate hydrochloride (CAS: 144600-01-1) is a chemical compound of significant interest in the pharmaceutical and biochemical research communities. Recent studies have explored its potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

One of the most notable advancements in the study of Methyl 2-amino-3-cyclohexylpropanoate hydrochloride is its role as a chiral building block in the synthesis of pharmaceuticals. Researchers have demonstrated its utility in the preparation of enantiomerically pure compounds, which are critical for the development of drugs with high specificity and reduced side effects. Recent publications have detailed its use in the synthesis of protease inhibitors and other bioactive molecules, underscoring its versatility in medicinal chemistry.

In addition to its synthetic applications, Methyl 2-amino-3-cyclohexylpropanoate hydrochloride has been investigated for its biological activity. Studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound demonstrated significant activity against Gram-positive bacteria, suggesting potential applications in combating antibiotic-resistant pathogens.

The pharmacokinetic profile of Methyl 2-amino-3-cyclohexylpropanoate hydrochloride has also been a focus of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have provided valuable insights into its potential as a drug candidate. These studies have highlighted the compound's favorable bioavailability and metabolic stability, which are crucial factors for its further development in clinical settings.

Looking ahead, the continued exploration of Methyl 2-amino-3-cyclohexylpropanoate hydrochloride is expected to yield new discoveries in drug design and development. Researchers are particularly interested in optimizing its synthetic routes to improve yield and purity, as well as exploring its potential in targeted drug delivery systems. The compound's unique structural features and biological activities make it a promising candidate for future pharmaceutical innovations.